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Compound of Interest

Compound Name: SR7826

Cat. No.: B610979

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
minimizing environmental impact. This document provides essential guidance on the proper
disposal procedures for SR7826, a potent and selective LIMK1 inhibitor.

SR7826 is a bis-aryl urea derivative used in cancer and neurological disease research.[1] Due
to its chemical nature and potential biological activity, it is imperative to follow specific disposal
protocols to mitigate risks to personnel and the environment.

Hazard Identification and Safety Precautions

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for SR7826
is not readily available in the public domain, information from supplier product pages and
general chemical safety principles allows for a robust assessment of its potential hazards.
Sigma-Aldrich classifies SR7826 under Water Hazard Class 3 (WGK 3), indicating it is highly
hazardous to water.[2] It is also described as a combustible solid.[2] Therefore, it must be
handled as a hazardous substance, and its release into the environment must be strictly
avoided.

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn at all times when handling SR7826.

Quantitative Data for Safe Handling
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For ease of reference, the following table summarizes key quantitative data related to the
handling and preparation of SR7826 solutions.

Property Value Source
Molecular Weight 387.43 g/mol [2]
Solubility in DMSO 100 mg/mL [2]
Storage Temperature (Solid) 2-8°C [2]
Storage Temperature (in -80°C (up to 6 months) or 1]
solvent) -20°C (up to 1 month)

Water Hazard Class (WGK) 3 (Highly hazardous to water) [2]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures should be followed for the disposal of SR7826 and its
associated waste.

Disposal of Solid SR7826 Waste:

o Collection: Collect unadulterated solid SR7826 waste, including expired or unwanted product
and contaminated items (e.g., weighing paper, spatulas), in a clearly labeled, sealed
container. The label should include the chemical name ("SR7826"), the CAS number
(1219728-20-7), and the appropriate hazard symbols (e.g., "Hazardous to the Aquatic
Environment").

» Waste Classification: This waste should be classified as hazardous chemical waste. Consult
your institution's environmental health and safety (EHS) office for specific local and national
regulations regarding the disposal of toxic organic compounds.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials, until it can be collected by a licensed
hazardous waste disposal contractor.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-
approved waste management vendor. Incineration at a licensed facility is the preferred
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method for the destruction of organic chemical waste.
Disposal of SR7826 Solutions:

The disposal method for solutions containing SR7826 depends on the solvent and
concentration.

e Organic Solvent Solutions (e.g., DMSO):

o Collection: Collect all solutions of SR7826 in organic solvents in a dedicated, sealed, and
properly labeled hazardous waste container. The label must clearly indicate the contents,
including the full chemical names of the solvent(s) and SR7826, their approximate
concentrations, and relevant hazard warnings.

o Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Disposal: Dispose of the container as hazardous chemical waste through your institution's
approved waste management service.

e Agueous Solutions: Due to its high water hazard classification (WGK 3), aqueous solutions
of SR7826 should not be disposed of down the drain.[2]

o Collection: Collect all agueous solutions containing SR7826 in a labeled, sealed container
designated for aqueous hazardous waste.

o Treatment (if applicable): Depending on institutional procedures, chemical treatment to
degrade the active compound may be an option. However, without specific degradation
protocols for SR7826, this is not recommended.

o Disposal: The collected aqueous waste must be disposed of as hazardous waste through
your institution's EHS-approved channels.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
SR7826 waste.
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SR7826 Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of SR7826 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of SR7826, fostering a culture of safety and sustainability
in research. Always consult your institution's specific EHS guidelines for compliance with local
and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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